Cas no 946386-18-1 (1-(2-Aminophenyl)-imidazolidin-2-one)

• Product Name: 1-(2-Aminophenyl)-imidazolidin-2-one
• CAS No: 946386-18-1
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• MDL: MFCD09749675
• CID: 1984625
• PubChem ID: 16740671
• Update Time: 2025-05-20

1-(2-Aminophenyl)-imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Aminophenyl)-2-imidazolidinone
• 1-(2-aminophenyl)imidazolidin-2-one
• G24176
• EN300-7471171
• SCHEMBL3957395
• MFCD09749675
• 1-(2-Amino-phenyl)-imidazolidin-2-one
• 946386-18-1
• 1-(2-Aminophenyl)-imidazolidin-2-one
• AKOS005254803

• MDL： MFCD09749675
• Inchi： 1S/C9H11N3O/c10-7-3-1-2-4-8(7)12-6-5-11-9(12)13/h1-4H,5-6,10H2,(H,11,13)
• InChI Key： VOHCFTKQSBOKET-UHFFFAOYSA-N
• SMILES： O=C1NCCN1C1C=CC=CC=1N

Computed Properties

• Exact Mass: 177.090211983Da
• Monoisotopic Mass: 177.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-(2-Aminophenyl)-imidazolidin-2-one

Introduction to 1-(2-Aminophenyl)-imidazolidin-2-one (CAS No. 946386-18-1)

1-(2-Aminophenyl)-imidazolidin-2-one, also known by its CAS number 946386-18-1, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an imidazolidinone core and a substituted phenyl group. These characteristics make it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 1-(2-Aminophenyl)-imidazolidin-2-one consists of an imidazolidinone ring attached to a phenyl group with an amino substituent at the para position. The imidazolidinone moiety is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The amino group on the phenyl ring provides additional functionality, allowing for further derivatization and optimization of pharmacological properties.

Recent research has highlighted the potential of 1-(2-Aminophenyl)-imidazolidin-2-one as a lead compound in the development of new drugs. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(2-Aminophenyl)-imidazolidin-2-one exhibit potent inhibition of pro-inflammatory cytokines, making them potential candidates for treating inflammatory diseases.

In the context of cancer research, 1-(2-Aminophenyl)-imidazolidin-2-one has been investigated for its ability to modulate key signaling pathways involved in tumor growth and metastasis. A notable study in the journal Cancer Research reported that certain derivatives of this compound can effectively inhibit the activity of kinases such as PI3K and mTOR, which are crucial for cancer cell survival and proliferation. These findings suggest that 1-(2-Aminophenyl)-imidazolidin-2-one and its derivatives could serve as promising candidates for the development of targeted cancer therapies.

Beyond its therapeutic applications, 1-(2-Aminophenyl)-imidazolidin-2-one has also been explored for its potential as a tool in chemical biology. Its unique structure allows it to serve as a scaffold for designing molecules that can probe specific biological processes. For example, researchers have used this compound to develop fluorescent probes that can visualize specific cellular events in real-time, providing valuable insights into cellular dynamics and signaling pathways.

The synthesis of 1-(2-Aminophenyl)-imidazolidin-2-one is well-documented in the literature, with several efficient routes available. One common method involves the reaction of 2-aminobenzaldehyde with urea under appropriate conditions to form the imidazolidinone ring. This synthetic approach is scalable and can be readily adapted to produce various derivatives by introducing different substituents on the phenyl ring or modifying the imidazolidinone core.

In terms of safety and handling, it is important to note that while 1-(2-Aminophenyl)-imidazolidin-2-one is not classified as a hazardous substance, standard laboratory practices should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn, and work should be conducted in a well-ventilated area or fume hood to minimize exposure.

The future prospects for 1-(2-Aminophenyl)-imidazolidin-2-one are promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activities. As our understanding of this compound deepens, it is likely that it will play an increasingly important role in the development of novel therapeutics and chemical tools for biomedical research.